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2-Amino-5-oxo-4-[4-(1-pyrrolidinyl)phenyl]-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile 2-Amino-5-oxo-4-[4-(1-pyrrolidinyl)phenyl]-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
Brand Name: Vulcanchem
CAS No.: 300732-06-3
VCID: VC0361059
InChI: InChI=1S/C20H21N3O2/c21-12-15-18(19-16(24)4-3-5-17(19)25-20(15)22)13-6-8-14(9-7-13)23-10-1-2-11-23/h6-9,18H,1-5,10-11,22H2
SMILES: C1CCN(C1)C2=CC=C(C=C2)C3C(=C(OC4=C3C(=O)CCC4)N)C#N
Molecular Formula: C20H21N3O2
Molecular Weight: 335.4g/mol

2-Amino-5-oxo-4-[4-(1-pyrrolidinyl)phenyl]-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

CAS No.: 300732-06-3

Main Products

VCID: VC0361059

Molecular Formula: C20H21N3O2

Molecular Weight: 335.4g/mol

2-Amino-5-oxo-4-[4-(1-pyrrolidinyl)phenyl]-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile - 300732-06-3

CAS No. 300732-06-3
Product Name 2-Amino-5-oxo-4-[4-(1-pyrrolidinyl)phenyl]-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
Molecular Formula C20H21N3O2
Molecular Weight 335.4g/mol
IUPAC Name 2-amino-5-oxo-4-(4-pyrrolidin-1-ylphenyl)-4,6,7,8-tetrahydrochromene-3-carbonitrile
Standard InChI InChI=1S/C20H21N3O2/c21-12-15-18(19-16(24)4-3-5-17(19)25-20(15)22)13-6-8-14(9-7-13)23-10-1-2-11-23/h6-9,18H,1-5,10-11,22H2
Standard InChIKey CPVPZVIJNRXWGS-UHFFFAOYSA-N
SMILES C1CCN(C1)C2=CC=C(C=C2)C3C(=C(OC4=C3C(=O)CCC4)N)C#N
Canonical SMILES C1CCN(C1)C2=CC=C(C=C2)C3C(=C(OC4=C3C(=O)CCC4)N)C#N
PubChem Compound 3375294
Last Modified Nov 11 2021
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